1-(3-Methylphenyl)-N-(2,2,2-trifluoroethyl)methanesulfonamide

• IUPAC Name: 1-(3-methylphenyl)-N-(2,2,2-trifluoroethyl)methanesulfonamide
• InChI: InChI=1S/C10H12F3NO2S/c1-8-3-2-4-9(5-8)6-17(15,16)14-7-10(11,12)13/h2-5,14H,6-7H2,1H3
• InChI Key: PGTFRXVLWKZPEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCC(F)(F)F
• Molecular Formula: C10H12F3NO2S
• Molecular Weight: 267.27 g/mol

Description

1-(3-Methylphenyl)-N-(2,2,2-trifluoroethyl)methanesulfonamide, commonly known as MTSEA, is a sulfhydryl-reactive compound used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. MTSEA is widely used in the field of biochemistry and pharmacology due to its unique properties.

Mechanism of Action

MTSEA reacts with cysteine residues in proteins by forming a covalent bond between the sulfur atom of the cysteine residue and the sulfonamide group of MTSEA. This reaction can result in the modification of the protein structure and function.
Biochemical and Physiological Effects:
MTSEA has been shown to have a variety of biochemical and physiological effects. It has been shown to modify the activity of ion channels, which can affect cellular processes such as the transmission of nerve impulses. MTSEA has also been shown to affect the activity of enzymes, which can impact cellular metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using MTSEA in lab experiments is its ability to selectively modify cysteine residues in proteins. This can provide valuable insights into the structure and function of proteins. However, one limitation of using MTSEA is that it can also react with other amino acids, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of MTSEA in scientific research. One direction is the study of the effects of MTSEA on the activity of specific ion channels and enzymes. Another direction is the development of new sulfhydryl-reactive compounds that can selectively modify cysteine residues in proteins. Additionally, the use of MTSEA in the study of protein-protein interactions is an area of active research.

Synthesis Methods

MTSEA can be synthesized by the reaction of 3-methylbenzenethiol with 2,2,2-trifluoroethyl methanesulfonate in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

MTSEA is commonly used in scientific research as a sulfhydryl-reactive compound. It is used to modify cysteine residues in proteins, which can provide valuable insights into the structure and function of proteins. MTSEA is also used in the study of ion channels, which are important in the regulation of cellular processes such as the transmission of nerve impulses.